![molecular formula C21H22N2O2 B4441622 3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)-2,5-pyrrolidinedione](/img/structure/B4441622.png)
3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)-2,5-pyrrolidinedione
Overview
Description
3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)-2,5-pyrrolidinedione is a chemical compound that has attracted significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)-2,5-pyrrolidinedione is not fully understood. However, studies have suggested that it may act by inhibiting the production of pro-inflammatory cytokines, modulating dopamine receptor activity, and protecting neurons from oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that 3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)-2,5-pyrrolidinedione has various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models, protect neurons from oxidative stress, and modulate dopamine receptor activity.
Advantages and Limitations for Lab Experiments
One advantage of using 3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)-2,5-pyrrolidinedione in lab experiments is its potential as a building block for the synthesis of novel materials. Another advantage is its potential as a neuroprotective agent. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.
Future Directions
There are several future directions for the study of 3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)-2,5-pyrrolidinedione. One direction is the investigation of its potential as an anti-inflammatory and analgesic agent. Another direction is the study of its effects on dopamine receptors and its potential as a neuroprotective agent. Additionally, the use of this compound as a building block for the synthesis of novel materials could be further explored. Finally, the mechanism of action of this compound could be further elucidated to optimize its use in lab experiments.
Scientific Research Applications
3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)-2,5-pyrrolidinedione has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and material science. In medicinal chemistry, this compound has been investigated for its potential as an anti-inflammatory and analgesic agent. In neuroscience, it has been studied for its potential as a neuroprotective agent and for its effects on dopamine receptors. In material science, it has been investigated for its potential as a building block for the synthesis of novel materials.
properties
IUPAC Name |
3-(2,3-dihydro-1H-inden-2-ylamino)-1-(2-ethylphenyl)pyrrolidine-2,5-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N2O2/c1-2-14-7-5-6-10-19(14)23-20(24)13-18(21(23)25)22-17-11-15-8-3-4-9-16(15)12-17/h3-10,17-18,22H,2,11-13H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
STAIOPZRQMLUBS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=CC=C1N2C(=O)CC(C2=O)NC3CC4=CC=CC=C4C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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